2-(3-nitrophenyl)hexahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(3-nitrophenyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
• InChI: InChI=1S/C14H14N2O4/c17-13-11-6-1-2-7-12(11)14(18)15(13)9-4-3-5-10(8-9)16(19)20/h3-5,8,11-12H,1-2,6-7H2
• InChI Key: LKICUDFVTNUZQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(=O)N(C2=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol

Description

2-(3-nitrophenyl)hexahydro-1H-isoindole-1,3(2H)-dione is a chemical compound that belongs to the class of isoindoline-1,3-diones. It has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

2-(3-nitrophenyl)hexahydro-1H-isoindole-1,3(2H)-dione has been investigated for its potential therapeutic applications in various diseases. It has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties. In particular, it has been studied as a potential treatment for Alzheimer's disease, Parkinson's disease, and cancer.

Mechanism of Action

The exact mechanism of action of 2-(3-nitrophenyl)hexahydro-1H-isoindole-1,3(2H)-dione is not fully understood. However, it is believed to exert its therapeutic effects through various mechanisms. For example, it has been shown to inhibit the activity of enzymes involved in oxidative stress, which can lead to neurodegeneration and cancer. It has also been shown to modulate the expression of genes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
2-(3-nitrophenyl)hexahydro-1H-isoindole-1,3(2H)-dione has been shown to have various biochemical and physiological effects. For example, it has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, which can cause oxidative damage to cells. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-nitrophenyl)hexahydro-1H-isoindole-1,3(2H)-dione in lab experiments is its relatively simple synthesis method. It can be synthesized in moderate yield using readily available starting materials. In addition, it has been shown to have low toxicity in animal studies, which makes it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 2-(3-nitrophenyl)hexahydro-1H-isoindole-1,3(2H)-dione. One direction is to investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to investigate its potential as a chemotherapeutic agent for various types of cancer. In addition, further studies are needed to elucidate its mechanism of action and to design experiments to investigate its effects in vivo.